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Compound of Interest

Compound Name: PI-540

Cat. No.: B1677773

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for PI-540, a
potent and selective inhibitor of class 1A phosphatidylinositide 3-kinases (PI3K).[1] Given its
biological potency, a thorough understanding of its properties and the implementation of
rigorous safety protocols are imperative for all personnel involved in its handling and use. This
document outlines the known hazards, recommended handling procedures, and emergency
measures related to PI-540.

Chemical and Physical Data

A foundational aspect of safe laboratory practice is the awareness of a compound's physical
and chemical characteristics. The following table summarizes the key properties of PI1-540.
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Property Information

3-[6-[(4-Methylpiperazin-1-yl)methyl]-4-

UPAC Name morpholin-4-ylthieno[3,2-d]pyrimidin-2-yl]phenol
Synonyms P1540, P1 540

CAS Number 885616-78-4

Molecular Formula C22H27N5029[1]

Molecular Weight 425.55[1]

Appearance Solid powder[1]

Purity Typically >98%][1]

Hazard Identification and Safety Precautions

PI-540 is a bioactive molecule that requires careful handling to avoid accidental exposure. The
primary hazards are associated with inhalation, ingestion, and skin/eye contact.

Hazard Description

) Harmful if inhaled, causing respiratory tract
Inhalation o
irritation.

) Harmful if absorbed through the skin; causes
Skin Contact o
skin irritation.

Eye Contact Causes eye irritation.

) Toxic if swallowed; may cause irritation of the
Ingestion _ _
digestive tract.

Personal Protective Equipment (PPE) and
Engineering Controls

To mitigate the risks associated with handling PI-540, the use of appropriate personal
protective equipment and engineering controls is mandatory.
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Control Measure

Specification

Engineering Controls

All handling of PI1-540 powder should be
conducted in a chemical fume hood with

mechanical exhaust.

Eye Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are

experienced.

Storage and Handling Procedures

Proper storage and handling are crucial for maintaining the integrity of PI-540 and ensuring a

safe laboratory environment.
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Procedure Guideline

Avoid breathing dust, vapor, mist, or gas. Keep
Handling the container tightly closed. Avoid contact with

skin and eyes. Wash thoroughly after handling.

Store in a dry, dark place at 0 - 4°C for short-

Short-Term Storage
term storage (days to weeks).[1]

For long-term storage (months to years), store

Long-Term Storage
at -20°C.[1]

Incompatible Materials Avoid strong oxidizing agents.

Hazardous decomposition products include

Hazardous Decomposition ) o
carbon monoxide and carbon dioxide.

Mechanism of Action: PI3K Signaling Pathway

PI-540 is a potent and selective inhibitor of class 1A phosphatidylinositide 3-kinases (P13K).[1]
The PI3K signaling pathway is a crucial intracellular pathway involved in cell growth,
proliferation, survival, and metabolism. Its dysregulation is a hallmark of many cancers. PI-540
exerts its inhibitory effect by blocking the phosphorylation of phosphatidylinositol-4,5-
bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3), a critical step in the
activation of downstream signaling cascades.
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Caption: PI-540 inhibits the PI3K signaling pathway.
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Experimental Workflow for Handling PI-540

The following diagram outlines a standardized workflow for the safe handling of PI-540 powder
in a research setting.
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Caption: Recommended workflow for handling PI1-540.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1677773?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Emergency First Aid Procedures

In the event of exposure to PI-540, immediate and appropriate first aid is critical.

Exposure Route First Aid Measures

Remove from exposure and move to fresh air
) immediately. If not breathing, give artificial
Inhalation o o _
respiration. If breathing is difficult, give oxygen.

Get medical aid.

Get medical aid. Flush skin with plenty of water
Skin Contact and soap for at least 15 minutes while removing

contaminated clothing and shoes.

Flush eyes with plenty of water for at least 15
Eye Contact minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.

Get medical aid immediately. Wash mouth out

Ingestion )
with water.

Disclaimer: This guide is intended for informational purposes for trained research professionals.
Always refer to the specific Material Safety Data Sheet (MSDS) provided by the supplier for the
most current and comprehensive information. PI1-540 is for research use only and not for
human or veterinary use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677773#pi-540-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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